Cas no 565-79-7 (4-hydroxy-3-methylpentan-2-one)

• Product Name: 4-hydroxy-3-methylpentan-2-one
• CAS No: 565-79-7
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD18820363
• CID: 373595
• PubChem ID: 102438
• Update Time: 2025-04-19

4-hydroxy-3-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,4-hydroxy-3-methyl-
• 4-Hydroxy-3-methylpentan-2-one
• 565-79-7
• 3-Methyl-4-hydroxy-2-pentanone
• NS00042360
• SCHEMBL7042686
• 4-hydroxy-3-methyl pentan-2-one
• EINECS 209-293-1
• DTXSID70971915
• EN300-258675
• 4-hydroxy-3-methyl-pentan-2-one
• 4-hydroxy-3-methylpentan-2-one

• MDL： MFCD18820363
• Inchi： 1S/C6H12O2/c1-4(5(2)7)6(3)8/h4-5,7H,1-3H3
• InChI Key： ZXZUCILLTLHIBZ-UHFFFAOYSA-N
• SMILES： OC(C)C(C(C)=O)C

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.944
• Boiling Point: 178.7°Cat760mmHg
• Flash Point: 67.3°C
• Refractive Index: 1.423
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones